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Compound of Interest

Compound Name: 1,3-Dimethylpyridin-2-imine

CAS No.: 107971-05-1

Cat. No.: B019065

Get Quote

Executive Summary
1,3-Dimethylpyridin-2-imine (also known as 1,3-dimethyl-1,2-dihydropyridin-2-imine)

represents a specialized class of heterocyclic compounds known as pyridone imines.[1]

Structurally, it features a pyridine ring methylated at the nitrogen (N1) and carbon-3 (C3)

positions, with an exocyclic imine moiety at C2.

Unlike standard pyridines, this molecule exhibits "superbase" characteristics and unique

electronic delocalization. It serves as a potent neutral organic base, a tunable ligand for

transition metal catalysis, and a versatile synthon in heterocyclic construction. This guide

provides a deep-dive analysis of its electronic structure, validated synthesis protocols, and

reactivity profiles for researchers in drug discovery and organometallic chemistry.

Electronic Structure & Properties
Resonance and Aromaticity
The defining feature of 1,3-Dimethylpyridin-2-imine is the resonance interplay between its

neutral imine form and its zwitterionic aromatic form.
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Neutral Form (A): The molecule exists as a cyclic diene with an exocyclic C=N double bond.

In this state, the ring is non-aromatic (1,2-dihydropyridine character).

Zwitterionic Form (B): Electron density from the exocyclic nitrogen lone pair delocalizes into

the ring or, more accurately, the polarization of the C=N bond places significant negative

charge density on the exocyclic nitrogen and positive character on the ring system.

Protonation occurs at the exocyclic nitrogen, which aromatizes the ring, providing a massive

thermodynamic driving force for basicity.

Electronic Distribution:

HOMO (Highest Occupied Molecular Orbital): Localized heavily on the exocyclic imine

nitrogen, making it a "hard" nucleophile and a strong Brønsted base.

LUMO (Lowest Unoccupied Molecular Orbital): Distributed across the pyridine ring

-system, facilitating back-bonding in metal complexes.

Basicity (pKa)
The 1,3-dimethyl substitution pattern enhances basicity compared to the parent 2-

aminopyridine.

Mechanism: Upon protonation, the molecule becomes the 2-amino-1,3-dimethylpyridinium

cation. This transition restores the full aromatic sextet of the pyridine ring.

Estimated pKa: While the pKa of 2-aminopyridine (conjugate acid) is ~6.9, the N-methylation

locks the compound in the imino-like tautomer. The pKa of the conjugate acid of 1-methyl-2-

iminopyridine is approximately 12.2 (in water).

Effect of C3-Methyl: The methyl group at position 3 (ortho to the imine) exerts a positive

inductive effect (+I) and steric influence, likely raising the pKa further to the 12.5–13.0 range.

Visualizing the Electronic Pathway
The following diagram illustrates the resonance stabilization and protonation pathway that

drives the compound's reactivity.
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Caption: Resonance contribution and structural factors driving the high basicity of 1,3-
Dimethylpyridin-2-imine.

Experimental Protocols
Synthesis of 1,3-Dimethylpyridin-2-imine
This protocol utilizes a two-step sequence: methylation of commercially available 2-amino-3-

methylpyridine followed by basic deprotonation.

Reagents:

2-Amino-3-methylpyridine (2-Amino-3-picoline)

Iodomethane (Methyl Iodide, MeI)

Acetone (anhydrous)

Sodium Hydroxide (NaOH, 50% aq) or Sodium Hydride (NaH)

Dichloromethane (DCM)

Step-by-Step Methodology:
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Quaternization (Salt Formation):

Dissolve 2-amino-3-methylpyridine (10.0 mmol) in anhydrous acetone (20 mL) in a round-

bottom flask equipped with a reflux condenser.

Add Iodomethane (12.0 mmol, 1.2 eq) dropwise at room temperature. Caution: MeI is a

carcinogen; use a fume hood.

Heat the mixture to reflux (approx. 56°C) for 4–6 hours. A white to pale-yellow precipitate

will form.

Cool to room temperature. Filter the precipitate (2-amino-1,3-dimethylpyridinium iodide)

and wash with cold acetone and diethyl ether.

Yield checkpoint: Expect >85% yield of the salt.[2][3]

Deprotonation (Imine Generation):

Dissolve the pyridinium salt (5.0 mmol) in a minimum amount of water (approx. 5 mL).

Add 50% aqueous NaOH (10 mL) slowly with stirring. The solution will become turbid as

the neutral imine separates.

Extract immediately with Dichloromethane (3 x 15 mL).

Dry the combined organic layers over anhydrous

or

.

Evaporate the solvent under reduced pressure (rotary evaporator) to yield 1,3-
Dimethylpyridin-2-imine as a hygroscopic oil or low-melting solid.

Storage: Store under inert atmosphere (Ar/N2) at 4°C.

Analytical Characterization Data (Expected)
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Technique Parameter
Characteristic
Signal

Interpretation

1H NMR (N-Me)
~3.4 - 3.6 ppm

(Singlet)

Methyl on positively

charged/polarized

Nitrogen

1H NMR (C-Me)
~2.1 - 2.3 ppm

(Singlet)
Methyl on C3 position

1H NMR (Ring) 6.0 - 7.5 ppm

Shifted upfield vs.

cation due to loss of

aromaticity

IR (C=N)
~1630 - 1650 Strong exocyclic imine

stretch

MS m/z 122.17 Parent ion (C7H10N2)

Reactivity & Applications
Organocatalysis (Superbase Activity)
Due to its high pKa and steric accessibility, 1,3-Dimethylpyridin-2-imine acts as an effective

organic superbase for deprotonation reactions where metal bases (like LiHMDS) are

undesirable.

Application: Catalyzing the Henry reaction (nitroaldol) or Michael additions.

Mechanism: The exocyclic nitrogen abstracts a proton, forming the stable aromatic

pyridinium cation.

Ligand in Coordination Chemistry
The compound serves as a monodentate L-type ligand (via the imine nitrogen) for transition

metals (Pd, Pt, Cu).

Steric Tuning: The C3-methyl group provides steric bulk near the metal center, which can

enhance reductive elimination rates in cross-coupling cycles.
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Electronic Tuning: The strong

-donor ability stabilizes high-oxidation state metal centers.

Synthesis of Heterocyclic Fused Systems
The imine nitrogen is nucleophilic.[4][5] Reacting 1,3-Dimethylpyridin-2-imine with

-haloketones can lead to the formation of fused bicyclic systems (e.g., imidazo[1,2-a]pyridines),
although the N1-methyl group typically blocks standard cyclization, directing reactivity towards
novel cationic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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